Cas no 21369-64-2 (n-hexyllithium)

n-Hexyllithium (C₆H₁₃Li) is an organolithium compound commonly used as a strong base and nucleophile in organic synthesis. It is typically supplied as a solution in aliphatic hydrocarbons, such as hexane or cyclohexane, with concentrations ranging from 1.0 M to 2.5 M. n-Hexyllithium is highly reactive, particularly in deprotonation and metal-halogen exchange reactions, making it valuable for generating carbanions and initiating anionic polymerizations. Its linear hexyl chain offers improved solubility and stability compared to shorter-chain alkyllithium reagents. Handling requires strict inert conditions (e.g., nitrogen/argon atmosphere) due to its pyrophoric nature and sensitivity to moisture and oxygen. Proper storage at low temperatures is essential to maintain reactivity and shelf life.
n-hexyllithium structure
n-hexyllithium structure
Product name:n-hexyllithium
CAS No:21369-64-2
MF:C6H13Li
MW:92.1084220409393
MDL:MFCD00191446
CID:88266
PubChem ID:24870524

n-hexyllithium Chemical and Physical Properties

Names and Identifiers

    • n-hexyllithium
    • Hexyllithium
    • Hexyllithium, 2.5 M solution in Hexane, SpcSeal
    • lithium,hexane
    • Hexyllithium solution
    • HxLi
    • Lithium,hexyl
    • 1-Hexyllithium
    • 1-Lithiohexane
    • Q5749096
    • n-hexyllithiurn
    • 1-Hexyllithium; 1-Lithiohexane; Hexyllithium; n-Hexyllithium
    • AKOS024438272
    • n-HexLi
    • MFCD00191446
    • EC 404-950-0
    • hexyl lithium
    • hexyl-lithium
    • n-hexyl lithium
    • n-hexyllitium
    • HexLi
    • FT-0627054
    • H0842
    • DTXSID0074899
    • Lithium, hexyl-
    • RMKNFFPDYCVCDI-UHFFFAOYSA-N
    • 21369-64-2
    • lithium;hexane
    • DB-370601
    • CETVQRFGPOGIQJ-UHFFFAOYSA-N
    • MDL: MFCD00191446
    • Inchi: InChI=1S/C6H13.Li/c1-3-5-6-4-2;/h1,3-6H2,2H3;/q-1;+1
    • InChI Key: CETVQRFGPOGIQJ-UHFFFAOYSA-N
    • SMILES: [CH2-]CCCCC.[Li+]
    • BRN: 3600261

Computed Properties

  • Exact Mass: 92.11770
  • Monoisotopic Mass: 92.118
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 20.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 0A^2
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u9ec4\u8272\u6db2\u4f53","dst":"Yellow liquid"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • Density: 0.708 g/mL at 25 °C
  • Melting Point: Not available
  • Boiling Point: 69 °C
  • Flash Point: 16 °F
  • Stability/Shelf Life: Stable, but highly flammable. Reacts violently with water, releasing flammable gas. May spontaneously inflame in air. Moisture and air sensitive. Incompatible with water, alcohols, halocarbons.
  • PSA: 0.00000
  • LogP: 2.53430
  • Sensitiveness: Moisture Sensitive

n-hexyllithium Security Information

n-hexyllithium Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

n-hexyllithium Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H50210-500ml
Lithium,hexane
21369-64-2 2.5M
500ml
¥3628.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H50210-100ml
Lithium,hexane
21369-64-2 2.5M
100ml
¥1068.0 2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H830314-100ml
n-Hexyllithium
21369-64-2 1.6M in Hexane ,MkSeal
100ml
¥808.00 2022-10-10
abcr
AB152142-800 ml
n-Hexyllithium, 2.5M (~33 wt%) in n-hexane; .
21369-64-2
800 ml
€289.70 2024-04-18
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R024581-100ml
n-hexyllithium
21369-64-2 2.5M
100ml
¥1184 2023-05-18
YAN FENG KE JI ( BEI JING ) Co., Ltd.
H80966-500 ml
n-hexyllithium
21369-64-2 2.5 M solution in hexane, SpcSeal
500 ml
¥980 2023-09-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R163515-500ml
n-hexyllithium
21369-64-2 2.3M
500ml
¥3399 2023-09-09
YAN FENG KE JI ( BEI JING ) Co., Ltd.
H32681-100 ml
n-hexyllithium
21369-64-2 2.0 M solution in hexane, SpcSeal
100 ml
¥190 2023-09-19
YAN FENG KE JI ( BEI JING ) Co., Ltd.
H32681-500 ml
n-hexyllithium
21369-64-2 2.0 M solution in hexane, SpcSeal
500 ml
¥690 2023-09-19
abcr
AB152142-100ml
n-Hexyllithium, 2.5M (~33 wt%) in n-hexane; .
21369-64-2
100ml
€82.20 2025-02-18

n-hexyllithium Production Method

n-hexyllithium Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:21369-64-2)正己基锂
Order Number:LE3291051
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally

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